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Compound of Interest

Compound Name:
Cyanomethylenetributylphosphora

ne

Cat. No.: B115182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

Cyanomethylenetributylphosphorane (also known as Tsunoda Reagent), a versatile reagent

in organic synthesis, particularly in Mitsunobu and Wittig reactions. Given its hazardous

properties and reactivity, strict adherence to safety protocols is paramount.

Chemical and Physical Properties
Cyanomethylenetributylphosphorane is a stabilized Wittig reagent. Key physical and

chemical properties are summarized below.
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Property Value Source(s)

CAS Number 157141-27-0 [1][2]

Molecular Formula C₁₄H₂₈NP [1][2]

Molecular Weight 241.35 g/mol [1][2]

Appearance
Colorless to light yellow liquid

or white solid
[3]

Boiling Point 360 °C [3]

Density 0.921 g/mL at 25 °C [4]

Refractive Index n20/D 1.500 [4]

Storage Temperature 2 - 8 °C [4]

Hazard Identification and GHS Classification
Cyanomethylenetributylphosphorane is classified as a hazardous substance. The following

table summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3, 4
H301: Toxic if swallowedH302:

Harmful if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Not Classified -

Sensitization, Skin -
May cause an allergic skin

reaction
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GHS Pictograms:

Danger

Signal Word: Danger[1]

Safety and Handling Precautions
Due to its toxicity and reactivity, Cyanomethylenetributylphosphorane must be handled with

care in a controlled laboratory environment.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat is required. For larger quantities or in case of potential

splashing, chemical-resistant aprons and boots should be worn.

Respiratory Protection: Work in a well-ventilated fume hood. If the concentration in the air is

high, a NIOSH-approved respirator with an appropriate cartridge should be used.

Storage
Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[5]

Keep the container tightly sealed to prevent contact with air and moisture.[5]

Recommended storage temperature is 2-8°C.[4]

Spill and Disposal
Spills: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill using

an inert absorbent material. Collect the absorbed material in a sealed container for disposal.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not pour down the drain.
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First Aid Measures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Experimental Protocols
As Cyanomethylenetributylphosphorane is air and moisture sensitive, all manipulations

should be carried out under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line

techniques or in a glovebox.[6][7]

General Handling of an Air-Sensitive Reagent
The following is a general procedure for handling an air-sensitive reagent like

Cyanomethylenetributylphosphorane.

Glassware Preparation: All glassware must be thoroughly dried in an oven (e.g., 120°C for at

least 4 hours) and cooled under a stream of inert gas.[7]

Inert Atmosphere: Assemble the reaction apparatus and purge with an inert gas. A bubbler

system should be used to maintain a positive pressure of inert gas.[8]
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Reagent Transfer:

Syringe Transfer (for small volumes): Use a clean, dry syringe and needle. Purge the

syringe with inert gas before drawing up the reagent. The reagent bottle should be

blanketed with inert gas during the transfer.[8]

Cannula Transfer (for larger volumes): Use a double-ended needle (cannula) to transfer

the reagent from the storage bottle to the reaction vessel under a positive pressure of inert

gas.[8]

Reaction Quenching: Reactions should be quenched carefully, typically by slow addition to a

suitable quenching agent (e.g., a protic solvent like isopropanol or water, depending on the

reaction scale and reagents). The quenching process should be performed at a reduced

temperature to control any exothermic reaction.

Work-up: Standard aqueous work-up procedures can be followed after the reaction is

complete and has been safely quenched.

Example Protocol: Mitsunobu Reaction
The following is a literature-derived protocol for a Mitsunobu reaction using

Cyanomethylenetributylphosphorane (Tsunoda Reagent).

Reaction: Etherification of 3,4-dihydro-7-hydroxy-2(1H)-quinolinone with 4-(2-

hydroxyethyl)morpholine.

Procedure:

To a solution of 3,4-dihydro-7-hydroxy-2(1H)-quinolinone (500 mg, 3.06 mmol) and 4-(2-

hydroxyethyl)morpholine (0.45 mL, 3.7 mmol, 1.2 eq.) in toluene (15 mL) was added

Tsunoda reagent (1.0 mL, 3.8 mmol, 1.25 eq.) at room temperature under an inert

atmosphere.

The reaction mixture was stirred at 100 °C for 3 hours.

The solvent was removed under reduced pressure.
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The residue was purified by column chromatography (dichloromethane:methanol = 1:0 - 10:1

on silica gel) to give the desired product as a white solid (790 mg, 93% yield).

Toxicological Information
Detailed toxicological data for Cyanomethylenetributylphosphorane, such as LD50 (median

lethal dose) and LC50 (median lethal concentration) values, are not available in the searched

literature. The toxicological properties have not been thoroughly investigated.[5] Therefore, it

should be handled as a substance of unknown but potentially high toxicity.
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Figure 1: Hazard Identification and Mitigation Workflow
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Caption: Hazard Identification and Mitigation Workflow for

Cyanomethylenetributylphosphorane.

Figure 2: General Experimental Workflow for Air-Sensitive Reagents
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Click to download full resolution via product page

Caption: General Experimental Workflow for Using Air-Sensitive Reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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